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Compound of Interest

Compound Name: Norlevorphanol

Cat. No.: B8719409 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Norlevorphanol, a potent opioid analgesic and a DEA Schedule I controlled substance,

demands meticulous handling and disposal protocols to ensure the safety of laboratory

personnel and the surrounding environment.[1][2] Due to its classification, Norlevorphanol is
recognized as having a high potential for abuse and lacks accepted medical use in the United

States, necessitating stringent safety and security measures in a research setting.[2] This guide

provides essential, immediate safety and logistical information, including operational and

disposal plans, to support your critical research endeavors while prioritizing safety.

Disclaimer: A specific Safety Data Sheet (SDS) for Norlevorphanol is not readily available.

The following recommendations are based on best practices for handling potent opioids and

controlled substances in a laboratory setting. A conservative approach to safety is strongly

advised.

Personal Protective Equipment (PPE): A Multi-
Layered Defense
A comprehensive PPE strategy is the first line of defense against accidental exposure. The

following table summarizes the recommended PPE for handling Norlevorphanol, categorized

by the level of potential exposure risk.
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Risk Level Required PPE Additional Precautions

Low Risk (e.g., handling

sealed containers, weighing

solids in a ventilated balance

enclosure)

- Double Nitrile Gloves - Lab

Coat (fully buttoned) - ANSI-

rated Safety Glasses with side

shields

- Change gloves immediately if

contaminated. - Wash hands

thoroughly after removing

gloves.

Moderate Risk (e.g., preparing

solutions, performing dilutions)

- Double Nitrile Gloves -

Disposable Gown (solid front,

long sleeves, tight-fitting cuffs)

- ANSI-rated Safety Goggles or

a Face Shield

- Work within a certified

chemical fume hood or other

appropriate containment

device. - Ensure proper

ventilation.

High Risk (e.g., potential for

aerosolization, cleaning spills)

- Double Nitrile Gloves -

Disposable, Low-Permeability

Gown or Coveralls - ANSI-

rated Safety Goggles and a

Face Shield - NIOSH-approved

Respirator (e.g., N95 or higher)

- Use of a powered air-

purifying respirator (PAPR)

should be considered. - All

operations should be

conducted in a designated

potent compound handling

area.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational plan is critical to minimize the risk of exposure and ensure

regulatory compliance.

1. Designated Area and Access Control:

All work with Norlevorphanol must be conducted in a designated and clearly marked area

with restricted access.

The area should be equipped with a certified chemical fume hood or a similar containment

device.

2. Pre-Handling Preparation:

Review and understand all procedures and potential hazards before beginning work.
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Ensure all necessary PPE is available and in good condition.

Prepare all necessary equipment and reagents in advance to minimize movement and

potential for spills.

3. Weighing and Solution Preparation:

Weigh solid Norlevorphanol in a ventilated balance enclosure or a powder containment

hood.

When preparing solutions, add the solvent to the solid slowly to avoid splashing.

All manipulations should be performed within a chemical fume hood.

4. Post-Handling Decontamination:

Decontaminate all surfaces and equipment that have come into contact with

Norlevorphanol using an appropriate cleaning agent (e.g., a solution of detergent and

water, followed by a rinse with 70% ethanol).

Dispose of all contaminated materials as hazardous waste.

5. Personal Decontamination:

Remove PPE in the designated doffing area, following the prescribed procedure to avoid

self-contamination.

Wash hands and any exposed skin thoroughly with soap and water immediately after

handling. Do not use hand sanitizer as it may enhance absorption of certain chemicals.[3]

Emergency Procedures: Preparedness is Key
1. Skin Contact:

Immediately wash the affected area with copious amounts of soap and water for at least 15

minutes.[3]

Remove any contaminated clothing.
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Seek immediate medical attention.

2. Eye Contact:

Immediately flush the eyes with a gentle, steady stream of water for at least 15 minutes,

holding the eyelids open.

Seek immediate medical attention.

3. Inhalation:

Move the individual to fresh air immediately.

If breathing is difficult or has stopped, administer artificial respiration if trained to do so.

Seek immediate medical attention.

4. Ingestion:

Do NOT induce vomiting.

If the person is conscious and able to swallow, have them rinse their mouth with water.

Seek immediate medical attention.

5. Spill Response:

Evacuate the immediate area.

Alert others in the vicinity and your supervisor.

If the spill is small and you are trained to handle it, wear appropriate PPE (including a

respirator) and contain the spill with an absorbent material.

Clean the spill area with a deactivating solution, if available, or a detergent and water

solution.

Collect all contaminated materials in a sealed, labeled container for hazardous waste

disposal.
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For large spills, evacuate the laboratory and contact your institution's emergency response

team.

Disposal Plan: Compliant and Safe Waste
Management
As a DEA Schedule I controlled substance, the disposal of Norlevorphanol and any

associated contaminated materials is strictly regulated.[1]

Waste Type Disposal Procedure

Unused/Expired Norlevorphanol

- Must be rendered "non-retrievable" before

disposal.[4][5] - This typically involves

incineration through a licensed reverse

distributor or a DEA-approved method.[6][7] -

Maintain meticulous records of all disposed

quantities.

Contaminated Labware (e.g., vials, pipette tips)

- Rinse with a suitable solvent three times. -

Collect the rinsate as hazardous chemical

waste. - The rinsed labware can then be

disposed of as regular laboratory glass or plastic

waste, depending on institutional policy.

Contaminated PPE and Debris

- Place in a clearly labeled, sealed hazardous

waste bag or container. - Dispose of through

your institution's hazardous waste program.

Note: Always consult your institution's Environmental Health and Safety (EH&S) department

and the DEA regulations for specific disposal requirements.

Visualizing Safety Workflows
To further clarify these critical procedures, the following diagrams illustrate the recommended

workflows for PPE donning and doffing, and the disposal of Norlevorphanol waste.
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Donning PPE

Doffing PPE

Wash Hands Don Inner Gloves Don Gown/Coveralls Don Outer Gloves Don Eye/Face Protection Don Respirator (if required)

Remove Outer Gloves Remove Gown/Coveralls Wash Hands Remove Eye/Face Protection Remove Respirator (if worn) Remove Inner Gloves Wash Hands Thoroughly

Click to download full resolution via product page

Caption: PPE Donning and Doffing Workflow.

Norlevorphanol Waste Generated

Unused/Expired Product Contaminated Materials
(PPE, Labware)

Render Non-Retrievable
(via Reverse Distributor)

Segregate into Labeled
Hazardous Waste Container

Dispose via Institutional
Hazardous Waste Program

Maintain Detailed
Disposal Records

Click to download full resolution via product page

Caption: Norlevorphanol Waste Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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